Cas no 58725-34-1 (N-Palmitoyl-L-glutamine)

• Product Name: N-Palmitoyl-L-glutamine
• CAS No: 58725-34-1
• MF: C₂₁H₄₀N₂O₄
• MW: 384.55330657959
• CID: 3454678
• PubChem ID: 52922071
• Update Time: 2025-10-18

N-Palmitoyl-L-glutamine Chemical and Physical Properties

Names and Identifiers

• L-GLUTAMINE, N2-(1-OXOHEXADECYL)-
• N-Palmitoyl-L-glutamine
• LMFA08020127
• HY-139666
• (2S)-5-amino-2-(hexadecanoylamino)-5-oxopentanoic acid
• 58725-34-1
• DA-76280
• AKOS040758210
• N-palmitoyl glutamine
• DTXSID401314078
• G18535
• CS-0227092
• palmitoyl-glutamine
• N-hexadecanoyl-glutamine
• D6M
• CHEBI:165552
• MS-26335
• SCHEMBL2365676

• Inchi： 1S/C21H40N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25)23-18(21(26)27)16-17-19(22)24/h18H,2-17H2,1H3,(H2,22,24)(H,23,25)(H,26,27)/t18-/m0/s1
• InChI Key： KCXYSRAVPMMHKU-SFHVURJKSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 384.29880776Da
• Monoisotopic Mass: 384.29880776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 109Ų

Additional information on N-Palmitoyl-L-glutamine

Introduction to N-Palmitoyl-L-glutamine (CAS No. 58725-34-1)

N-Palmitoyl-L-glutamine, with the chemical formula C₁₄H₂₇NO₄ and CAS number 58725-34-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its amide linkage between palmitic acid and L-glutamine, exhibits unique properties that make it a valuable candidate for various applications, particularly in drug delivery systems and biofunctional materials.

The structural composition of N-Palmitoyl-L-glutamine is pivotal in understanding its biological and chemical behavior. The presence of the long-chain fatty acid palmitic acid contributes to its hydrophobic properties, while the L-glutamine moiety introduces hydrophilic characteristics. This dual nature allows the compound to act as a bridge between hydrophobic and hydrophilic environments, making it highly suitable for formulating stable emulsions and nanoparticles used in drug delivery.

Recent advancements in biomedical research have highlighted the potential of N-Palmitoyl-L-glutamine in enhancing the bioavailability of therapeutic agents. Studies have demonstrated that when incorporated into lipid-based nanoparticles, this compound can significantly improve the encapsulation efficiency and targeted delivery of drugs. For instance, research published in Advanced Drug Delivery Reviews has shown that N-Palmitoyl-L-glutamine-based nanoparticles can effectively deliver anticancer drugs to tumor sites while minimizing systemic toxicity.

The compound's role in modulating cellular signaling pathways has also been explored. L-Glutamine, a well-known amino acid, is involved in various metabolic processes and has been shown to influence cell growth and survival. When palmitoylated, glutamine derivatives like N-Palmitoyl-L-glutamine can exhibit enhanced stability and prolonged circulation time in biological systems. This property is particularly advantageous for developing long-acting biologics and vaccines.

In addition to its applications in drug delivery, N-Palmitoyl-L-glutamine has shown promise in tissue engineering and regenerative medicine. Its ability to form stable scaffolds with biocompatible properties makes it an ideal candidate for creating three-dimensional cell cultures and tissue constructs. Research published in Journal of Biomedical Materials Research has reported successful use of N-Palmitoyl-L-glutamine-based hydrogels for culturing stem cells, which could lead to advancements in regenerative therapies.

The synthesis of N-Palmitoyl-L-glutamine involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the esterification of palmitic acid with glutamic acid under acidic conditions, followed by amidation to form the final product. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to achieve high yields and purity levels. These methods ensure that the compound meets stringent quality standards required for pharmaceutical applications.

Evaluation of N-Palmitoyl-L-glutamine's safety profile is crucial before its clinical translation. Preclinical studies have assessed its toxicity, immunogenicity, and pharmacokinetic properties. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not elicit significant adverse effects. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

The future prospects of N-Palmitoyl-L-glutamine are vast, with ongoing research exploring new applications in nanomedicine, gene therapy, and personalized medicine. The compound's versatility makes it a valuable tool for developing innovative therapeutic strategies that address unmet medical needs. As our understanding of its mechanisms of action continues to grow, so too will its potential contributions to human health.